N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C17H14N8OS/c1-11-16(27-24-23-11)17(26)22-13-4-2-12(3-5-13)21-14-8-15(20-9-19-14)25-7-6-18-10-25/h2-10H,1H3,(H,22,26)(H,19,20,21)
• InChI Key: YRYYLPSZYMKFGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)NC3=CC(=NC=N3)N4C=CN=C4
• Molecular Formula: C17H14N8OS
• Molecular Weight: 378.4 g/mol

Description

N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H14N8OS and its molecular weight is 378.41. The purity is usually 95%.
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Scientific Research Applications

Research on Analogous Compounds

Antitumor Applications
Compounds structurally related to the one have been studied for their antitumor properties. For example, derivatives of imidazoles and pyrimidines have been synthesized and evaluated for their antitumor activity. These studies often involve exploring the synthetic routes to these compounds and assessing their efficacy against different types of cancer cells (Wang et al., 1997).

Antibacterial and Antimicrobial Properties
Another area of research involves the synthesis of pyrazole and pyrimidine derivatives with potential antibacterial properties. Such studies typically focus on the design and synthesis of new compounds and testing their activity against a variety of bacterial strains, aiming to discover novel antibiotics or antimicrobial agents (Rahmouni et al., 2014).

Synthesis and Biological Activity Studies
Research also extends to the synthesis of imidazo[1,2-a]pyridines and related compounds as potential therapeutic agents. These studies often explore the chemical synthesis of such compounds, followed by biological activity assays to determine their potential as drugs. For example, the development of compounds with antiulcer activities through the modulation of certain biological pathways (Starrett et al., 1989).

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety have been known to exhibit a broad range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . This suggests that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the wide range of biological activities associated with imidazole derivatives, it is likely that this compound affects multiple biochemical pathways .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its absorption and distribution .

Result of Action

The broad range of biological activities associated with imidazole derivatives suggests that the compound may have diverse effects at the molecular and cellular level .